Cas no 902837-31-4 (3-(4-METHOXYPHENOXY)PIPERIDINE)

• Product Name: 3-(4-METHOXYPHENOXY)PIPERIDINE
• CAS No: 902837-31-4
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 892649
• PubChem ID: 3345976
• Update Time: 2025-06-24

3-(4-METHOXYPHENOXY)PIPERIDINE Chemical and Physical Properties

Names and Identifiers

• 3-(4-METHOXYPHENOXY)PIPERIDINE
• CS-0302867
• AKOS005263919
• SCHEMBL3153942
• 902837-31-4
• AMY10601
• EN300-363439
• 3-(4-Methoxyphenoxy)piperidine, HCl
• DTXSID001306776
• CLB83731

• MDL： MFCD06796303
• Inchi： 1S/C12H17NO2/c1-14-10-4-6-11(7-5-10)15-12-3-2-8-13-9-12/h4-7,12-13H,2-3,8-9H2,1H3
• InChI Key： RLOWUIOSLGWUIA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)C1CNCCC1

Computed Properties

• Exact Mass: 207.12600
• Monoisotopic Mass: 207.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5A^2
• XLogP3: 2

Experimental Properties

• PSA: 30.49000
• LogP: 2.15480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(4-METHOXYPHENOXY)PIPERIDINE

Introduction to 3-(4-METHOXYPHENOXY)PIPERIDINE (CAS No. 902837-31-4) in Modern Chemical and Pharmaceutical Research

3-(4-METHOXYPHENOXY)PIPERIDINE, identified by the chemical abstracts service number 902837-31-4, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This piperidine derivative features a 4-methoxyphenoxyl moiety, which contributes to its unique pharmacological properties and makes it a valuable scaffold for developing novel therapeutic agents. The structural configuration of this compound allows for interactions with biological targets, making it a subject of extensive interest in medicinal chemistry.

The 4-methoxyphenoxyl group in 3-(4-METHOXYPHENOXY)PIPERIDINE introduces hydrophobicity and electronic characteristics that can modulate the binding affinity and selectivity of drug candidates. This feature has been exploited in the design of molecules targeting various diseases, including neurological disorders, cancer, and metabolic conditions. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision, facilitating the optimization of its pharmacokinetic profile.

In the context of modern drug development, 3-(4-METHOXYPHENOXY)PIPERIDINE has been investigated for its potential as an intermediate in synthesizing more complex molecules. Its versatility as a building block allows for modifications at multiple positions, enabling the creation of libraries of derivatives with tailored biological activities. High-throughput screening (HTS) techniques have been employed to identify hits that exhibit promising pharmacological effects, which can then be further refined through structure-activity relationship (SAR) studies.

One of the most compelling aspects of 3-(4-METHOXYPHENOXY)PIPERIDINE is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The 4-methoxyphenoxyl group in this compound has been shown to enhance binding to certain kinase domains, making it a promising candidate for further development.

Recent studies have also explored the use of 3-(4-METHOXYPHENOXY)PIPERIDINE in combination therapies. The concept of combining multiple drugs to achieve synergistic effects has gained significant traction in recent years, particularly in the treatment of resistant cancers. By leveraging the unique properties of this compound, researchers have been able to design combination regimens that target multiple pathways simultaneously, potentially overcoming resistance mechanisms and improving patient outcomes.

The synthesis of 3-(4-METHOXYPHENOXY)PIPERIDINE has been optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis, have been employed to produce this compound with minimal byproducts. These techniques not only improve efficiency but also enhance scalability, making it feasible for industrial production.

Another area where 3-(4-METHOXYPHENOXY)PIPERIDINE has shown promise is in the development of antiviral agents. Viruses continue to pose significant challenges to global health, and the need for new antiviral drugs is paramount. The structural features of this compound allow it to interact with viral proteins, inhibiting their function and thereby reducing viral replication. Preclinical studies have demonstrated its efficacy against various viral strains, highlighting its potential as a lead compound for antiviral drug development.

The future directions for research on 3-(4-METHOXYPHENOXY)PIPERIDINE are multifaceted. Continued exploration of its pharmacological properties will likely uncover new therapeutic applications beyond those currently under investigation. Additionally, advances in biocatalysis and green chemistry may provide sustainable methods for its synthesis, aligning with global efforts to reduce environmental impact.

In conclusion,3-(4-METHOXYPHENOXY)PIPERIDINE (CAS No. 902837-31-4) represents a compelling example of how structural innovation can drive pharmaceutical discovery. Its unique chemical properties make it a versatile tool for developing novel therapeutics across multiple disease areas. As research progresses，this compound will undoubtedly continue to play a significant role in shaping the future of medicine.